N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide

• IUPAC Name: N-(oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H26N4O3/c25-19-17-3-1-2-4-18(17)21-14-24(19)13-15-5-9-23(10-6-15)20(26)22-16-7-11-27-12-8-16/h1-4,14-16H,5-13H2,(H,22,26)
• InChI Key: HWNAXIPIFKFBAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C3C2=O)C(=O)NC4CCOCC4
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide, also known as OX1R antagonist, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist works by blocking the activity of the orexin receptor 1 (N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide), which is involved in the regulation of wakefulness and arousal. By blocking this receptor, N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist promotes sleep and reduces wakefulness, making it an effective treatment for insomnia.
Biochemical and Physiological Effects:
N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist has been shown to have several biochemical and physiological effects, including reducing wakefulness and promoting sleep. Additionally, it has been shown to reduce anxiety and depression-like behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist is its specificity for the N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide receptor, which reduces the risk of off-target effects. However, its limitations include its relatively low potency and selectivity compared to other N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonists.

Future Directions

There are several future directions for the study of N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist, including the development of more potent and selective compounds, the investigation of its potential use in the treatment of addiction and metabolic disorders, and the exploration of its mechanisms of action in different animal models.
Conclusion:
In conclusion, N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide is a compound with significant potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist has the potential to be a valuable tool in the treatment of various neurological disorders and in drug development for the treatment of addiction and metabolic disorders.

Synthesis Methods

The synthesis of N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide involves several steps, including the synthesis of 4-oxoquinazoline-3-carbaldehyde, which is then reacted with piperidine-1-carboxylic acid to form the intermediate compound. The intermediate is then reacted with oxan-4-amine to form the final product.

Scientific Research Applications

N-(Oxan-4-yl)-4-[(4-oxoquinazolin-3-yl)methyl]piperidine-1-carboxamide antagonist has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and drug development. It has been shown to be effective in treating various neurological disorders such as insomnia, anxiety, and depression. Additionally, it has been studied for its potential use in drug development for the treatment of addiction, obesity, and other metabolic disorders.